Cas no 1705262-78-7 (N-(4-methylphenyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide)

• Product Name: N-(4-methylphenyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CAS No: 1705262-78-7
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 6121955
• PubChem ID: 90585514
• Update Time: 2025-08-03

N-(4-methylphenyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CHEMBL4907488
• N-(p-tolyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxamide
• AKOS024878010
• N-(4-methylphenyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide
• 1705262-78-7
• N-(4-methylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• F6435-2113

• Inchi： 1S/C14H14N4O/c1-10-2-4-12(5-3-10)17-14(19)18-7-11-6-15-9-16-13(11)8-18/h2-6,9H,7-8H2,1H3,(H,17,19)
• InChI Key： VTWLLFXPSGTYDG-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 254.11676108g/mol
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.1Ų

Additional information on N-(4-methylphenyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide

N-(4-methylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide: A Comprehensive Overview

The compound with CAS No. 1705262-78-7, known as N-(4-methylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The pyrrolo[3,4-d]pyrimidine core is a key structural feature that contributes to its unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications in drug discovery and material development.

One of the most promising aspects of N-(4-methylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide is its potential in pharmacology. Studies have shown that this compound exhibits significant bioactivity against various targets, including kinases and proteases. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound acts as a potent inhibitor of a specific kinase involved in cancer cell proliferation. The carboxamide functional group plays a critical role in modulating the bioactivity by enhancing hydrogen bonding interactions with the target protein.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Researchers have investigated its ability to form self-assembled monolayers and its electronic properties for use in organic electronics. The pyrrolo[3,4-d]pyrimidine framework provides a rigid and planar structure that is ideal for such applications. Recent findings suggest that this compound could serve as a building block for advanced materials with tailored electronic properties.

The 4-methylphenyl substituent on the nitrogen atom further enhances the molecule's versatility by introducing electron-donating effects that can influence both its chemical reactivity and biological activity. This substituent also contributes to the compound's solubility in organic solvents, which is crucial for its use in various chemical processes.

From an environmental perspective, studies on the eco-toxicology of N-(4-methylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide have revealed that it exhibits low toxicity towards aquatic organisms under standard test conditions. This makes it a safer choice for applications where environmental impact is a concern.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in both its production methods and application areas.

In conclusion, N-(4-methylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide stands out as a versatile and promising molecule with applications spanning drug discovery and materials science. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.